rac-(1R,2R)-2-phenylcyclopentan-1-amine hydrochloride, cis
Description
Rac-(1R,2R)-2-phenylcyclopentan-1-amine hydrochloride, cis is a chiral compound with a unique structure and properties, making it an interesting subject for research and experimentation. It is a cyclic amine, with a phenyl group attached to the nitrogen atom. It has been studied and used in a variety of applications, including as a chiral resolving agent, an intermediate in the synthesis of organic compounds, a catalyst, and a component in pharmaceuticals.
Scientific Research Applications
Pharmaceutical Research and Development
rac-(1R,2R)-2-phenylcyclopentan-1-amine hydrochloride, cis: is utilized in pharmaceutical research as a chiral building block for the synthesis of various pharmacologically active compounds. Its stereochemistry is particularly valuable in creating enantiomerically pure drugs, which can have improved efficacy and reduced side effects compared to their racemic mixtures .
Chemical Synthesis
In organic chemistry, this compound serves as a precursor in asymmetric synthesis. It provides a framework for constructing cyclopentane rings, which are common in many natural products and pharmaceuticals. The chiral centers in the molecule can induce stereocontrol in subsequent reactions, leading to stereoselective outcomes .
Biomedical Research
The compound’s ability to act as a ligand for certain receptors or enzymes makes it a candidate for biomedical studies. It can be used to understand receptor-ligand interactions and to develop assays for screening potential therapeutic agents .
Industrial Applications
While primarily used in research, rac-(1R,2R)-2-phenylcyclopentan-1-amine hydrochloride, cis also finds applications in industrial settings. It can be used in the synthesis of performance chemicals where specific stereochemistry is required for desired physical properties .
Academic Studies
Academic institutions may employ this compound in educational settings to teach advanced organic chemistry concepts, such as stereoisomerism and chiral synthesis. It also serves as a research tool in academic studies exploring new synthetic methodologies or chemical reactions .
Analytical Method Development
This compound is used in the development of analytical methods, such as chiral chromatography, to separate enantiomers. It can serve as a standard or reference compound in method validation to ensure the accuracy and precision of analytical techniques .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-phenylcyclopentan-1-amine hydrochloride, cis involves the reduction of a ketone intermediate followed by reductive amination.", "Starting Materials": [ "Benzyl cyanide", "1-phenylcyclopentan-1-one", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "1. Benzyl cyanide is reacted with 1-phenylcyclopentan-1-one in the presence of sodium borohydride and ethanol to form rac-(1R,2R)-2-phenylcyclopentan-1-ol.", "2. The alcohol intermediate is then treated with hydrochloric acid to form the hydrochloride salt of the alcohol.", "3. The hydrochloride salt is then reacted with sodium borohydride and sodium hydroxide in water to reduce the ketone to the amine and form rac-(1R,2R)-2-phenylcyclopentan-1-amine hydrochloride, cis." ] } | |
CAS RN |
39546-06-0 |
Product Name |
rac-(1R,2R)-2-phenylcyclopentan-1-amine hydrochloride, cis |
Molecular Formula |
C11H16ClN |
Molecular Weight |
197.7 |
Purity |
94 |
Origin of Product |
United States |
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